Potassium nitrate monohydrate

Specification

• Molecular Formula: H2KNO4
• Molecular Weight: 119.119 g/mol
• IUPAC Name: potassium;nitrate;hydrate
• Standard InChI: InChI=1S/K.NO3.H2O/c;2-1(3)4;/h;;1H2/q+1;-1
• Standard InChI Key: XQACDRQNIWUXDH-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].O.[K+]

Introduction

Chemical Identity and Structural Characteristics

Potassium nitrate monohydrate consists of potassium nitrate with one molecule of water of crystallization. This chemical arrangement creates distinct properties compared to its anhydrous counterpart.

Basic Chemical Information

Potassium nitrate monohydrate has specific chemical identifiers that distinguish it in scientific literature and databases.

Parameter	Value
Chemical Formula	H₂KNO₄
Molecular Weight	119.119 g/mol
CAS Number	Not specifically assigned
PubChem CID	18972247
Creation Date	2007-12-04
Last Modified	2025-03-15

The compound can be described as a hydrate form of potassium nitrate, containing one water molecule per KNO₃ unit.

Structural Representation

The structural characteristics of potassium nitrate monohydrate involve the association of water molecules with the ionic lattice of potassium nitrate.

Identifier Type	Representation
IUPAC Name	potassium;nitrate;hydrate
InChI	InChI=1S/K.NO3.H2O/c;2-1(3)4;/h;;1H2/q+1;-1;
InChIKey	XQACDRQNIWUXDH-UHFFFAOYSA-N
SMILES	N+([O-])[O-].O.[K+]

This structural information indicates that potassium nitrate monohydrate consists of potassium ions (K⁺), nitrate ions (NO₃⁻), and water molecules in a defined crystalline arrangement.

Physical Properties

The physical properties of potassium nitrate monohydrate differ from the anhydrous form due to the incorporation of water molecules in the crystal structure.

Comparative Properties

While specific data for the monohydrate form is limited in the search results, comparison with anhydrous potassium nitrate can provide insights into likely property differences.

Property	Anhydrous KNO₃	KNO₃·H₂O (estimated)
Appearance	White crystalline solid	White crystalline solid, potentially more hygroscopic
Molecular Weight	101.103 g/mol	119.119 g/mol
Crystal Structure	Orthorhombic at room temperature	Modified due to water inclusion
Water Solubility	320 g/L	Likely different dissolution kinetics
Melting Point	334°C	Lower (water loss occurs before melting)

The physical properties of potassium nitrate monohydrate are significantly influenced by the presence of the water molecule, which typically increases solubility in polar solvents while decreasing the melting point compared to anhydrous forms.

Stability Considerations

Unlike anhydrous potassium nitrate, the monohydrate form will undergo dehydration upon heating, releasing its water of crystallization before reaching the melting point of the anhydrous salt. This property has implications for its storage conditions and applications in various industrial processes.

Synthesis and Production Methods

Potassium nitrate monohydrate can be produced through several routes, typically involving controlled hydration of anhydrous potassium nitrate or direct synthesis methods.

Direct Hydration Method

The monohydrate form is typically prepared by controlled crystallization of potassium nitrate solutions under specific temperature and humidity conditions that favor incorporation of water molecules into the crystal lattice.

Parent Compound Synthesis

Understanding the synthesis of the parent compound is important for comprehending monohydrate formation. Anhydrous potassium nitrate can be synthesized through several methods:

• Reaction of ammonium nitrate with potassium hydroxide:
  NH₄NO₃ (aq) + KOH (aq) → NH₃ (g) + KNO₃ (aq) + H₂O (l)

• Reaction of ammonium nitrate with potassium chloride:
  NH₄NO₃ (aq) + KCl (aq) → NH₄Cl (aq) + KNO₃ (aq)

• Neutralization of nitric acid with potassium hydroxide:
  KOH (aq) + HNO₃ → KNO₃ (aq) + H₂O (l)

• Double displacement reaction between sodium nitrate and potassium chloride:
  NaNO₃ (aq) + KCl (aq) → NaCl (aq) + KNO₃ (aq)

These methods produce anhydrous potassium nitrate, which can subsequently form the monohydrate under appropriate conditions of crystallization.

Historical Context and Nomenclature

Potassium nitrate has a rich historical significance, and its monohydrate form inherits this cultural and scientific legacy.

Synonyms and Naming Conventions

The compound has been referred to by various names in scientific literature:

Synonym	Context
Potassium nitrate monohydrate	Primary chemical name
Potassium;nitrate;hydrate	Alternative notation
Hydrated saltpeter	Historical reference
Niter monohydrate	Mineralogical context

These various terms reflect the compound's presence across different scientific and industrial domains.

Analytical Methods and Characterization

Potassium nitrate monohydrate can be identified and characterized through various analytical techniques.

Identification Methods

Standard analytical techniques for identifying and characterizing potassium nitrate monohydrate include:

• X-ray diffraction (XRD) to confirm crystal structure

• Infrared spectroscopy (IR) to identify characteristic vibrational modes

• Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) to observe dehydration events

• Chemical analysis to determine potassium and nitrate content

Distinguishing Features

The monohydrate form can be distinguished from anhydrous potassium nitrate through:

• Weight loss upon heating corresponding to water content

• Different crystal structure parameters

• Modified solubility behavior

• Characteristic spectroscopic signatures

These analytical approaches provide definitive identification of potassium nitrate monohydrate in research and industrial contexts.

Current Research Directions

Research involving potassium nitrate compounds continues to evolve, with several promising directions that may involve the monohydrate form.

Physiological and Medical Research

Several studies have investigated the physiological effects of potassium nitrate:

• Randomized, double-blind, crossover studies examining cardiovascular effects

• Investigation of impacts on endothelial function

• Research on blood pressure modulation through nitric oxide pathways

These studies primarily used anhydrous potassium nitrate, but similar investigations could be conducted with the monohydrate form to determine if hydration state affects biological activity.

Materials Science Applications

The unique crystal structure of potassium nitrate monohydrate presents opportunities for materials science applications:

• Potential use in controlled phase change materials

• Possible applications in thermal energy storage

• Investigation of crystal engineering principles for modified properties